Cas no 73-32-5 (L-Isoleucine)

L-Isoleucine structure

Product Name:L-Isoleucine

CAS No:73-32-5

Molecular Formula:C₆H₁₃NO₂

Molecular Weight:131.1729

MDL:MFCD00064222

CID:33951

PubChem ID:6306

L-Isoleucine Properties

Names and Identifiers

- L-Isoleucine
- 2-Amino-3-methylvaleric acid
- (2S)-2-Amino-3-methylpentanoic acid
- (2S,3S)-(+)-Isoleucine
- Isoleucine
- L-2-Amino-3-methylvaleric Acid
- L-(+)-Isoleucine
- MeiDaLin
- (2S,3S)-2-Amino-3-methylpentanoic acid
- CultureSure L-Isoleucine, Animal-derived-free
- DL-ISOLEUCINE
- H-Ile-OH
- ISOLEUCINE, L-(P)
- (2S,3S)-Ile
- (S)-isoleucin
- H-L-ILE-OH
- H-lle-OH
- ILE
- Isoleucin
- L(+)-Isoleucin
- L-2-AMino-3-Methylpentanoic acid
- L-2-AMino-3-Methylvaleric acid
- L-Ile (2S,3S)
- L-Isoieucine
- L-Isoleusine
- N-methyl Ile
- Z-(s,S)-isoleucine
- L-lsoleucine
- (S)-Isoleucine
- 2S,3S-Isoleucine
- (S,S)-Isoleucine
- erythro-L-Isoleucine
- L-Ile
- alpha-Amino-beta-methylvaleric acid
- Isoleucine (VAN)
- Isoleucinum [Latin]
- Isoleucina [Spanish]
- Valeric acid, 2-amino-3-methyl-
- Norvaline, 3-methyl-
- L-Norvaline, 3-methyl-, erythro-
- ISOLEUCINE, L-
- Acetic acid, amino-sec-butyl-
- Pentanoic acid, 2-amino-3-methyl-
- iso-leucine
- (2S,3S)
- Ile
- CultureSure® L-Isoleucine, Animal-derived-free
- (2R,3R)-2-Amino-3-methylvaleric acid
- allo-L-isoleucine
- D-isoleucine
- L-isoleucine anion
- L-isoleucinate
- (2S,3R)-2-amino-3-methylpentanoic acid
- I
- alle
- D-Isoleucine
- (1S,2S)-1-carboxy-2-methylbutan-1-aminium
- (2S,3S)-2-amino-3-methylpentanoate
- threo-3-methyl-L-Norvaline
- D-isoleucinate
- D-isoleucine anion
- D-isoleucinium
- DIL
- (R)-2-Amino-(S)-3-methylvaleric acid
- L-Alloisoleucine
- (2R,3R)-2-amino-3-methylpentanoic acid
- threo-L-Isoleucine
- L-isoleucine cation
- (1R,2R)-1-carboxy-2-methylbutan-1-aminium
- (2R,3R)-2-amino-3-methylpentanoate
- D-isoleucine cation
- L(+)-Alloisoleucine
- L-isoleucinium
- L-isoleucine
- Isoleucine Solution
- DTXSID2046882
- Norvaline, 3-methyl-, erythro-
- L-Isoleucine, 99%
- DL-Allo-isoleucine
- L-ISOLEUCINE [JAN]
- L-Isoleucine, from non-animal source, meets EP, JP, USP testing specifications, suitable for cell culture, 98.5-101.0%
- Pharmakon1600-01301004
- (2S,3S)-2-amino-3-methyl-Pentanoic acid
- DTXSID1047441
- FEMA NO. 4675
- ISOLEUCINE DL-FORM [MI]
- Q-201311
- NSC 46708
- ISOLEUCINE [USAN]
- E46116A2-987C-4709-9E80-A64DA838D5A1
- 2-Amino-3-methylvalerate
- DL-ISOLEUCINE [FCC]
- L-Isoleucine, United States Pharmacopeia (USP) Reference Standard
- LMFA01100047
- CAS-443-79-8
- 1160211-67-5
- FEMA No. 3295
- Isoleucine (USP)
- UNII-5HX0BYT4E3
- (2S,3S)-2-amino-3-methyl-Pentanoate
- (L)-Isoleucine
- L-Isoleucine (H-L-Ile-OH)
- (2S,3S)-a-Amino-b-methyl-n-valeric acid
- (S-(R*,R*))-2-Amino-3-methylpentanoic acid
- Isoleucina
- (2S,3S)-alph-Amino-beta-methylvaleric acid
- L- iso-Leucine
- Pentanoic acid, 2-amino-3-methyl-, [S-(R*,R*)]-
- I0181
- (2S,3S)-a-Amino-b-methylvaleric acid
- HY-N0771
- bmse000041
- EN300-52623
- L-Isoleucine, certified reference material, TraceCERT(R)
- Isoleucine (L-Isoleucine)
- L-[14C]Isoleucine
- ISOLEUCINE [INN]
- L-Isoleucine, Pharmaceutical Secondary Standard; Certified Reference Material
- ISOLEUCINE [II]
- GTPL3311
- CCG-266114
- SBI-0633514.0002
- (2S,3S)-alpha-Amino-beta-merthyl-n-valerate
- L-Isoleucine, 99%, FCC, FG
- 73-32-5
- Tox21_112765
- NS00009745
- HSDB 7798
- L-Isoleucine (H-lle-OH)
- Tox21_112765_1
- LEUCINE IMPURITY A [EP IMPURITY]
- (2S,3S)-.alpha.-Amino-.beta.-methyl-n-valeric acid
- F8880-9085
- SCHEMBL8869
- BDBM18140
- ISOLEUCINE [MI]
- (+)-L-isoleucine
- l-isoleucine
- DL-ISOLEUCINE [FHFI]
- (2S,3S)-alpha-Amino-beta-merthylvaleric acid
- EINECS 207-139-8
- L-Isoleucine, reagent grade, >=98% (HPLC)
- [S-(R*,R*)]-2-Amino-3-methylpentanoic acid
- CHEMBL1233584
- (2S,3S)-alpha-Amino-beta-methyl-n-valerate
- CHEBI:17191
- FD20022
- ISOLEUCINE [MART.]
- 2S-Amino-3S-methylpentanoic acid
- Q484940
- EINECS 200-798-2
- Isoleucine, European Pharmacopoeia (EP) Reference Standard
- NSC760109
- Isoleucine, DL-
- L-iso-leucine
- [S-(R*,R*)]-2-Amino-3-methylpentanoate
- NCGC00181164-01
- AKOS015842027
- L-ISOLEUCINE [FCC]
- Isoleucine, L- (8CI)
- Isoleucine [USAN:INN]
- (2S,3S)-a-Amino-b-methyl-n-valerate
- NSC-760109
- (2S,3S)-alpha-Amino-beta-methylvalerate
- C00407
- ISOLEUCINE DL-FORM
- UNII-04Y7590D77
- sec-C4H9CH(NH2)COOH
- ISOLEUCINE [HSDB]
- M03002
- Z756427442
- H-Ile
- DTXCID201323037
- L-Isoleucine: D-allo-isoleucine
- L-Isoleucine, Vetec(TM), 98.5%
- L-Isoleucine,(S)
- (2S,3S)-a-Amino-b-methylvalerate
- (2S,3S)-alpha-Amino-beta-merthylvalerate
- (2S,3S)-2-Amino-3-methylpentanoicacid
- ISOLEUCINE [USP MONOGRAPH]
- AC-34995
- 04Y7590D77
- CCRIS 5229
- (2S,3S)-alpha-Amino-beta-methyl-n-valeric acid
- CS-W018502
- 5HX0BYT4E3
- AS-11616
- L-Isoleucine, Vetec(TM) reagent grade, >=98%
- NSC-9958
- bmse000884
- L-ISOLEUCINE [USP-RS]
- 2-amino-3-methylpentanoate
- s3752
- MFCD00004268
- L-Isoleucine, SAJ special grade, >=99.0%
- ISOLEUCINE [VANDF]
- Isoleucinum
- Pentanoic acid, 2-amino-3-methyl-, (2S,3S)-
- 2-Amino-3-methylpentanoic acid, (S-(R*,R*))-
- NCGC00274084-01
- D00065
- NSC 9958
- (S,S)-2-amino-3-methyl-pentanoicacid;(s,s)-isoleucine;[S-(R*,R*)]-2-Amino-3-methylpentanoic acid
- L-Isoleucine (JP18)
- L-Isoleucine, BioUltra, >=99.5% (NT)
- BP-20357
- VALINE IMPURITY B [EP IMPURITY]
- ile
- MFCD00064222
- (2S,3S)-alpha-Amino-beta-methylvaleric acid
- Ile-OH
- DB00167
- AI3-18474
- (2S,3S)-alph-Amino-beta-methylvalerate
- bmse000866
- Isoleucine [USAN:USP:INN:BAN]
- ISOLEUCINE [WHO-DD]
- ISOLEUCINE [EP MONOGRAPH]
- (+/-)-erythro-2-Amino-3-methylpentanoic acid
- .alpha.-Amino-.beta.-methylvaleric acid, (2S,3S)-
- L-Isoleucine, Cell Culture Reagent (H-L-Ile-OH)
- Pentanoic acid, 2-amino-3-methyl-, (S-(R*,R))-
- Acetic acid, amino(1-methylpropyl)-, (R*,R*)-
- NSC46708
- (2S,3S)-alpha-Amino-beta-merthyl-n-valeric acid
- NSC-46708
- +Expand
- MDL： MFCD00064222
- InChIKey： AGPKZVBTJJNPAG-WHFBIAKZSA-N
- Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
- SMILES： O([H])C([C@]([H])([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])N([H])[H])=O
- BRN： 1721792

Computed Properties

Exact Mass: 131.094629g/mol
Surface Charge: 0
XLogP3: -1.7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 131.094629g/mol
Monoisotopic Mass: 131.094629g/mol
Topological Polar Surface Area: 63.3Å²
Heavy Atom Count: 9
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 131.17

Experimental Properties

Temperature: When heated to decomposition, it emits toxic fumes of /nitric oxide/.
Dissociation Constants: pK1 = 2.36 (SRC: carboxylic acid); pK2 = 9.68 (SRC: amine)
Taste: Bitter
LogP: 1.14470
PSA: 63.32000
Merck: 5179
Refractive Index: 40.5 ° (C=4, 6mol/L HCl)
Water Partition Coefficient: 41.2 g/L (50 ºC)
Boiling Point: 225.8oCat 760 mmHg
Melting Point: 288 °C (dec.) (lit.)
Vapor Pressure: 6.85X10-9 mm Hg at 25 °C (est)
Flash Point: 90.3℃
FEMA: 4675 | L-ISOLEUCINE
Solubility: 1 M HCl: 50 mg/mL
Color/Form: White crystalline flakes or crystalline powders, crystallized in ethanol can form diamond shaped leaves or sheet crystals. Odorless, slightly bitter.
PH: 5.5-6.5 (40g/l, H2O, 20℃)
Solubility: The solubility in water is 41.2 g / L (25 ℃), insoluble in hot alcohol (0.13% at 80 ℃) and hot acetic acid, insoluble in ether
pka: 2.32, 9.76(at 25℃)
Specific Rotation: 41 º (c=4, 6N HCl)
Optical Activity: [α]20/D +38.6 to +42.5°, c = 4 in 6 M HCl
Sublimation Point: 168-170 ºC
Density: 1.2930 (estimate)

L-Isoleucine Security Information

RTECS：NR4705000
WGK Germany：1
Safety Instruction： S24/25
Risk Phrases：R40
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R40: limited evidence for its carcinogenic role.
Signal Word：Warning
TSCA：Yes

L-Isoleucine Customs Data

HS CODE：29224995
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-Isoleucine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RRA-10g	H-Ile-OH	73-32-5	97%	10g	$5.00	2024-04-21
A2B Chem LLC	AB75142-10g	L-Isoleucine	73-32-5	97%	10g	$5.00	2024-04-19
AAPPTec	AHI101-500g	H-Ile-OH	73-32-5		500g	$280.00	2024-07-19
Apollo Scientific	BII0711-25g	L-Isoleucine	73-32-5	>99.5%	25g	£15.00	2023-08-31
Enamine	EN300-52623-0.05g	(2S,3S)-2-amino-3-methylpentanoic acid	73-32-5	93%	0.05g	$19.0	2023-09-05
FUJIFILM	032-23741-100G	CultureSure® L-Isoleucine, Animal-derived-free	73-32-5		100g	JPY 39700	2023-09-15
S e l l e c k ZHONG GUO	S3752-25mg	isoleucine	73-32-5	98%	25mg	¥794.66	2023-09-15
TRC	I820175-10g	L-Isoleucine	73-32-5		10g	$ 63.00	2023-09-07
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YLE803-100g	L-Isoleucine	73-32-5	≥99%	100g	￥300元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103488-1kg	L-Isoleucine	73-32-5	99%	1kg	¥399.90	2023-09-02